Cas no 249608-77-3 (tert-Butyl 2-Bromo-1H-indole-1-carboxylate)

Tert-Butyl 2-Bromo-1H-indole-1-carboxylate is a brominated indole derivative protected by a tert-butoxycarbonyl (Boc) group at the nitrogen position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized indoles for pharmaceutical and agrochemical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent at the 2-position enables further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.
tert-Butyl 2-Bromo-1H-indole-1-carboxylate structure
249608-77-3 structure
Product Name:tert-Butyl 2-Bromo-1H-indole-1-carboxylate
CAS No:249608-77-3
MF:C13H14BrNO2
MW:296.159762859344
CID:3920255
PubChem ID:12179158
Update Time:2025-06-09

tert-Butyl 2-Bromo-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxylic acid, 2-bromo-, 1,1-dimethylethyl ester
    • tert-butyl 2-bromo-1H-indole-1-carboxylate
    • AKOS026729165
    • TERT-BUTYL 2-BROMOINDOLE-1-CARBOXYLATE
    • SCHEMBL5599682
    • EN300-155140
    • F53562
    • DB-432960
    • tert-butyl2-bromo-1H-indole-1-carboxylate
    • 249608-77-3
    • CS-0255546
    • ZJA60877
    • 849-087-4
    • tert-Butyl 2-Bromo-1H-indole-1-carboxylate
    • Inchi: 1S/C13H14BrNO2/c1-13(2,3)17-12(16)15-10-7-5-4-6-9(10)8-11(15)14/h4-8H,1-3H3
    • InChI Key: YUMOIDXWAKVCJY-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C=CC=CC=2N1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 295.02079g/mol
  • Monoisotopic Mass: 295.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 31.2Ų

tert-Butyl 2-Bromo-1H-indole-1-carboxylate Security Information

tert-Butyl 2-Bromo-1H-indole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B589493-25mg
tert-Butyl 2-Bromo-1H-indole-1-carboxylate
249608-77-3
25mg
$ 50.00 2022-06-07
TRC
B589493-50mg
tert-Butyl 2-Bromo-1H-indole-1-carboxylate
249608-77-3
50mg
$ 70.00 2022-06-07
TRC
B589493-250mg
tert-Butyl 2-Bromo-1H-indole-1-carboxylate
249608-77-3
250mg
$ 295.00 2022-06-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD00721-10g
tert-butyl 2-bromo-1H-indole-1-carboxylate
249608-77-3 95%
10g
$1850 2023-09-07
Enamine
EN300-155140-0.05g
tert-butyl 2-bromo-1H-indole-1-carboxylate
249608-77-3 95%
0.05g
$94.0 2023-06-05
Enamine
EN300-155140-0.1g
tert-butyl 2-bromo-1H-indole-1-carboxylate
249608-77-3 95%
0.1g
$140.0 2023-06-05
Enamine
EN300-155140-0.25g
tert-butyl 2-bromo-1H-indole-1-carboxylate
249608-77-3 95%
0.25g
$200.0 2023-06-05
Enamine
EN300-155140-0.5g
tert-butyl 2-bromo-1H-indole-1-carboxylate
249608-77-3 95%
0.5g
$374.0 2023-06-05
Enamine
EN300-155140-1.0g
tert-butyl 2-bromo-1H-indole-1-carboxylate
249608-77-3 95%
1g
$499.0 2023-06-05
Enamine
EN300-155140-2.5g
tert-butyl 2-bromo-1H-indole-1-carboxylate
249608-77-3 95%
2.5g
$978.0 2023-06-05
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